4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylic acid hydrochloride

• IUPAC Name: 4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H9NO2S.ClH/c10-8(11)7-5-2-4-12-6(5)1-3-9-7;/h2,4,7,9H,1,3H2,(H,10,11);1H
• InChI Key: GBOQCHMSTBMOPF-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(C2=C1SC=C2)C(=O)O.Cl
• Molecular Formula: C8H10ClNO2S
• Molecular Weight: 219.69 g/mol
• CAS RN: 1251924-21-6

Description

“4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylic acid hydrochloride” is a chemical compound with the CAS Number: 1251924-21-6. It has a molecular weight of 219.69. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9NO2S.ClH/c10-8(11)7-5-2-4-12-6(5)1-3-9-7;/h2,4,7,9H,1,3H2,(H,10,11);1H. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 219.69. It is a powder and is typically stored at room temperature.

Scientific Research Applications

Synthetic Methodologies and Combinatorial Chemistry

The synthesis of fused pyridine-4-carboxylic acids, including thieno[3,2-c]pyridine derivatives, through Combes-type reactions showcases their utility in generating diverse chemical libraries. These compounds undergo standard combinatorial transformations, such as amide coupling and esterification, and are used in heterocyclizations to create 1,2,4-triazoles and 1,2,4-oxadiazoles (Volochnyuk et al., 2010). This demonstrates their versatility in synthetic organic chemistry and their potential as scaffolds in drug discovery.

Material Science and Coordination Chemistry

In the realm of material science, thieno[3,2-c]pyridine derivatives find application in the construction of metal-organic frameworks (MOFs). These frameworks are of interest due to their unique structural characteristics and potential applications in gas storage, catalysis, and as sensors. The synthesis of coordination polymers incorporating pyridine carboxylic acid derivatives underlines the adaptability of these compounds in forming complex structures with metals (Ghosh & Bharadwaj, 2005). These coordination polymers can transition into open-framework structures or retain their nanotubular architecture depending on the reaction conditions and metal ions used, showcasing the structural versatility and potential utility of thieno[3,2-c]pyridine derivatives in materials science.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.